Cas no 2228596-01-6 (2-(3-nitro-1H-pyrazol-4-yl)propanenitrile)

• Product Name: 2-(3-nitro-1H-pyrazol-4-yl)propanenitrile
• CAS No: 2228596-01-6
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 5978500
• PubChem ID: 165625883
• Update Time: 2023-12-27

2-(3-nitro-1H-pyrazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitro-1H-pyrazol-4-yl)propanenitrile
• 2228596-01-6
• EN300-1774659

• Inchi： 1S/C6H6N4O2/c1-4(2-7)5-3-8-9-6(5)10(11)12/h3-4H,1H3,(H,8,9)
• InChI Key： LECCYINUFNBYBO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)C(C#N)C)=O

Computed Properties

• Exact Mass: 166.04907545g/mol
• Monoisotopic Mass: 166.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.3Ų